Buellolide

• CAS No.: 69799-33-3
• Molecular Formula: C18H15Cl3O6
• Molecular Weight: 433.7 g/mol
• IUPAC Name: 4-chloro-7-(3,5-dichloro-2,4-dimethoxy-6-methylphenoxy)-5-methoxy-3H-2-benzofuran-1-one
• InChI: InChI=1S/C18H15Cl3O6/c1-7-12(19)16(24-3)14(21)17(25-4)15(7)27-9-5-10(23-2)13(20)8-6-26-18(22)11(8)9/h5H,6H2,1-4H3
• InChI Key: OXWGVBMJMQGGEG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C(=C1Cl)OC)Cl)OC)OC2=CC(=C(C3=C2C(=O)OC3)Cl)OC

Description

Buellolide is a secondary metabolite found in the lichen species Diploicia canescens. It is a phthalide catabolite of depsidones and is known for its unique chemical structure and properties . This compound, along with canesolide, is one of the major chemical substances present in Diploicia canescens .

Preparation Methods

Buellolide is typically isolated from the lichen Diploicia canescens. The isolation and structural determination of this compound involve the catabolism of its congeneric depsidones, often with a Smiles rearrangement

Chemical Reactions Analysis

Buellolide undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate and reducing agents like sodium borohydride. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

Buellolide has several scientific research applications, particularly in the fields of chemistry, biology, and medicine. It is studied for its cytotoxic properties and potential use in cancer treatment . Additionally, this compound is used in the study of lichen metabolites and their biosynthetic pathways . Its unique chemical structure makes it a valuable compound for research in natural product chemistry.

Mechanism of Action

The mechanism of action of buellolide involves its interaction with specific molecular targets and pathways. While the exact molecular targets are not well-defined, this compound is thought to exert its effects through the modulation of cellular processes and pathways involved in cell growth and apoptosis . Further research is needed to fully elucidate its mechanism of action.

Comparison with Similar Compounds

Buellolide is similar to other lichen metabolites such as canesolide, dechlorodiploicin, and dechloro-O-methyldiploicin . These compounds share similar biosynthetic pathways and chemical structures but differ in their specific chemical properties and biological activities. This compound’s unique structure and properties make it distinct from these related compounds.